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Compound of Interest

Compound Name: Biotin-PEG24-TFP ester

Cat. No.: B1192314 Get Quote

Essential Safety and Handling Guide for Biotin-
PEG24-TFP Ester
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Biotin-PEG24-TFP ester. Adherence to these

protocols is essential for ensuring laboratory safety and maintaining the integrity of the product.

Product Identification and Properties
A summary of the key chemical properties of Biotin-PEG24-TFP ester is provided below.
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Property Value Source

Chemical Name Biotin-PEG24-TFP ester [1][2]

CAS Number 2055105-33-2 [1][2]

Molecular Formula C67H117F4N3O28S [1][2][3]

Molecular Weight 1520.72 g/mol [1][3]

Purity ≥95% [1]

Appearance Solid [4]

Solubility

Soluble in anhydrous solvents

like DMF and DMSO. The PEG

linker enhances water

solubility.

[1][5][6]

Storage
Store at –20 °C in a moisture-

and light-protected container.
[1][2]

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Biotin-PEG24-TFP ester is not readily available,

the following PPE recommendations are based on the SDS for a similar compound, Biotin-PFP

ester, and general laboratory safety guidelines for handling chemicals.[4]
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PPE Category Item
Specification and
Rationale

Eye and Face Protection
Safety Goggles with Side

Shields or Safety Glasses

Essential to protect eyes from

potential splashes.[4][7][8][9]

Face Shield

Recommended to be worn

over safety goggles during

procedures with a higher risk

of splashing or aerosol

generation.[7][8]

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile)

Required to prevent skin

contact.[4][7][8] Gloves should

be inspected before use and

changed immediately if

contaminated.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.[8]

Impervious Clothing

Recommended for larger scale

operations to provide

additional protection.[4]

Respiratory Protection Use in a Well-Ventilated Area

Handling should be performed

in a chemical fume hood or a

well-ventilated laboratory to

minimize inhalation exposure.

[4]

Respirator

If ventilation is inadequate or if

aerosols are generated, a

suitable respirator may be

necessary.[8][9]

Handling and Operational Plan
Storage and Preparation:
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Storage: Upon receipt, store the product at –20°C in a tightly sealed, light- and moisture-

protected container.[1][2] The compound is hygroscopic and care should be taken to limit

exposure to moisture.[5][6]

Equilibration: Before use, allow the container to warm to room temperature before opening to

prevent condensation.[5][6]

Solvent Preparation: Use anhydrous solvents such as DMF or DMSO for reconstitution to

prevent hydrolysis of the TFP ester.[1] Do not prepare stock solutions for long-term storage

as the TFP ester is moisture-sensitive and becomes non-reactive.[10]

Experimental Protocol for Biotinylation of Proteins (General Procedure): This is a general

guideline; specific concentrations and conditions may need to be optimized for your particular

application.

Protein Preparation: Dissolve the protein to be labeled in an amine-free buffer (e.g., PBS) at

a pH of 7.2-8.5.[5][6] Avoid buffers containing primary amines like Tris or glycine, as they will

compete with the labeling reaction.[10]

Reagent Preparation: Immediately before use, dissolve the required amount of Biotin-
PEG24-TFP ester in an anhydrous solvent (e.g., DMF or DMSO).[1]

Reaction: Add the dissolved Biotin-PEG24-TFP ester solution to the protein solution. The

molar ratio of the ester to the protein will need to be optimized.

Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C

for 2 hours.

Purification: Remove the unreacted biotinylation reagent using dialysis or a desalting

column.

Storage of Labeled Protein: Store the purified biotinylated protein at 4°C or an appropriate

temperature for your protein.[10]
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Proper disposal of Biotin-PEG24-TFP ester and any associated waste is critical to ensure

environmental safety and regulatory compliance.

Unused Reagent: Unused or expired Biotin-PEG24-TFP ester should be disposed of as

chemical waste.[11] It should be collected in a designated, labeled waste container.

Contaminated Materials: All disposable labware, such as pipette tips, tubes, and gloves, that

have come into contact with the chemical should be considered contaminated and disposed

of in a designated chemical waste container.[12]

Liquid Waste: Solutions containing Biotin-PEG24-TFP ester should be collected in a

labeled, sealed container for hazardous liquid waste. Do not pour down the drain.[11][12]

Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of

chemical waste. If you are unsure about the proper disposal procedures, consult your

institution's Environmental Health and Safety (EHS) department.[11][13]

Workflow and Safety Diagram
The following diagram illustrates the key steps and safety precautions for handling Biotin-
PEG24-TFP ester.
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Caption: Workflow for the safe handling and disposal of Biotin-PEG24-TFP ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192314?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

